molecular formula C14H12N2O4 B7582304 N-(2,6-dioxopiperidin-3-yl)-1-benzofuran-2-carboxamide

N-(2,6-dioxopiperidin-3-yl)-1-benzofuran-2-carboxamide

Cat. No. B7582304
M. Wt: 272.26 g/mol
InChI Key: FQTWRTCTQMITLG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(2,6-dioxopiperidin-3-yl)-1-benzofuran-2-carboxamide, also known as DBZ, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of cancer therapy. DBZ belongs to a class of compounds known as gamma-secretase inhibitors, which have been shown to inhibit the activity of an enzyme called gamma-secretase. This enzyme plays a crucial role in the development of Alzheimer's disease, as well as in the growth and proliferation of cancer cells.

Mechanism of Action

N-(2,6-dioxopiperidin-3-yl)-1-benzofuran-2-carboxamide works by inhibiting the activity of gamma-secretase, which is a membrane-bound protease that cleaves a variety of transmembrane proteins, including Notch receptors. Notch signaling plays a critical role in the development and progression of cancer, and by inhibiting it, N-(2,6-dioxopiperidin-3-yl)-1-benzofuran-2-carboxamide has the potential to halt or slow down the growth of cancer cells. N-(2,6-dioxopiperidin-3-yl)-1-benzofuran-2-carboxamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells, further inhibiting their growth and proliferation.
Biochemical and Physiological Effects
N-(2,6-dioxopiperidin-3-yl)-1-benzofuran-2-carboxamide has been shown to have a variety of biochemical and physiological effects. In addition to inhibiting the activity of gamma-secretase, it has been shown to induce apoptosis in cancer cells, as well as to inhibit the growth and proliferation of cancer cells. N-(2,6-dioxopiperidin-3-yl)-1-benzofuran-2-carboxamide has also been shown to have anti-inflammatory effects, and to inhibit the development of atherosclerosis.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,6-dioxopiperidin-3-yl)-1-benzofuran-2-carboxamide in lab experiments is that it has been extensively studied and has a well-understood mechanism of action. This makes it a useful tool for studying the Notch signaling pathway and its role in cancer development and progression. However, one limitation of using N-(2,6-dioxopiperidin-3-yl)-1-benzofuran-2-carboxamide in lab experiments is that it can be toxic to cells at high concentrations, which can make it difficult to study its effects on cancer cells in vitro.

Future Directions

There are several future directions for research on N-(2,6-dioxopiperidin-3-yl)-1-benzofuran-2-carboxamide. One area of research is the development of more potent and selective gamma-secretase inhibitors, which could have greater efficacy and fewer side effects than current inhibitors. Another area of research is the development of combination therapies that target multiple pathways involved in cancer development and progression. Finally, there is a need for further research on the potential side effects of N-(2,6-dioxopiperidin-3-yl)-1-benzofuran-2-carboxamide and other gamma-secretase inhibitors, particularly in the context of long-term treatment.

Synthesis Methods

N-(2,6-dioxopiperidin-3-yl)-1-benzofuran-2-carboxamide can be synthesized using a variety of methods, including the reaction of 1-benzofuran-2-carboxylic acid with 2,6-dioxopiperidine in the presence of a coupling reagent such as N,N'-diisopropylcarbodiimide (DIC) and a catalyst such as 4-dimethylaminopyridine (DMAP). Other methods involve the use of different coupling reagents and catalysts, as well as the use of different starting materials.

Scientific Research Applications

N-(2,6-dioxopiperidin-3-yl)-1-benzofuran-2-carboxamide has been extensively studied for its potential applications in cancer therapy. It has been shown to inhibit the growth and proliferation of a variety of cancer cells, including breast cancer, colon cancer, and lung cancer cells. N-(2,6-dioxopiperidin-3-yl)-1-benzofuran-2-carboxamide works by inhibiting the activity of gamma-secretase, which is involved in the Notch signaling pathway. This pathway plays a critical role in the development and progression of cancer, and by inhibiting it, N-(2,6-dioxopiperidin-3-yl)-1-benzofuran-2-carboxamide has the potential to halt or slow down the growth of cancer cells.

properties

IUPAC Name

N-(2,6-dioxopiperidin-3-yl)-1-benzofuran-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H12N2O4/c17-12-6-5-9(13(18)16-12)15-14(19)11-7-8-3-1-2-4-10(8)20-11/h1-4,7,9H,5-6H2,(H,15,19)(H,16,17,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FQTWRTCTQMITLG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(=O)NC(=O)C1NC(=O)C2=CC3=CC=CC=C3O2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H12N2O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

272.26 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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